2-Cyclopropoxy-1,3-dimethylbenzene

• Molecular Formula: C11H14O
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-1,3-dimethylbenzene
• InChI: InChI=1S/C11H14O/c1-8-4-3-5-9(2)11(8)12-10-6-7-10/h3-5,10H,6-7H2,1-2H3
• InChI Key: ZBMIEDWJPCRZEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2CC2

Description

2-Cyclopropoxy-1,3-dimethylbenzene is an aromatic ether featuring a cyclopropoxy substituent at the 2-position and methyl groups at the 1- and 3-positions of the benzene ring. The cyclopropoxy group introduces steric strain due to the three-membered ring, which may influence the compound’s reactivity, solubility, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the reaction of 1,3-dimethylbenzene with cyclopropyl alcohol in the presence of a strong acid catalyst, such as sulfuric acid, which facilitates the formation of the ether bond .

Industrial Production Methods

Industrial production methods for 2-Cyclopropoxy-1,3-dimethylbenzene are not well-documented in the literature. the general principles of ether synthesis, such as the Williamson ether synthesis, can be applied on a larger scale. This involves the reaction of an alkoxide ion with a primary alkyl halide under controlled conditions to produce the desired ether.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-1,3-dimethylbenzene can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into simpler hydrocarbons.

Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation and nitration reactions, respectively.

Major Products Formed

Oxidation: Formation of cyclopropyl ketones or carboxylic acids.

Reduction: Formation of cyclopropyl-substituted hydrocarbons.

Substitution: Formation of halogenated or nitrated derivatives of 2-Cyclopropoxy-1,3-dimethylbenzene.

Scientific Research Applications

2-Cyclopropoxy-1,3-dimethylbenzene has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Medicine: Investigated for its potential pharmacological properties and as a precursor in the synthesis of medicinal compounds.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1,3-dimethylbenzene involves its interaction with various molecular targets and pathways. The cyclopropoxy group can participate in nucleophilic and electrophilic reactions, influencing the reactivity of the benzene ring. The compound’s effects are mediated through its ability to undergo substitution and oxidation reactions, which can alter its chemical and physical properties .

Comparison with Similar Compounds

Physicochemical Properties

Table 1: Key Properties of 1,3-Dimethylbenzene Derivatives

Compound	Substituent	Water Solubility (mmol/L)	LogP (Predicted)	Reactivity Profile
2-Cyclopropoxy-1,3-dimethylbenzene	Cyclopropoxy	~0.05–0.20*	~3.5–4.0*	Moderate (ether cleavage)
2-Fluoro-1,3-dimethylbenzene	Fluoro	0.46	2.8	Low (C–F inertness)
2-Bromo-1,3-dimethylbenzene	Bromo	0.10	3.2	Moderate (C–Br substitution)
2-Nitro-1,3-dimethylbenzene	Nitro	<0.01	2.5	High (explosive/nitration)
m-Xylene	Methyl (meta)	0.15	3.1	Low (non-polar)

*Predicted based on cyclopropane’s hydrophobicity and steric effects.

Key Observations:

• Solubility: The cyclopropoxy group likely reduces water solubility compared to fluoro and bromo analogs due to increased lipophilicity. Its solubility is expected to fall below 0.46 mmol/L, closer to bromo derivatives (0.10 mmol/L) .
• Lipophilicity (LogP): The bulky cyclopropoxy group may elevate LogP relative to halogens, enhancing membrane permeability but reducing aqueous solubility.
• Reactivity: Unlike nitro derivatives (prone to explosive decomposition ), the ether linkage in 2-cyclopropoxy-1,3-dimethylbenzene may undergo acid-catalyzed cleavage or participate in metal-catalyzed reactions (e.g., C–H activation, as seen in N,O-bidentate directing groups ).